Cas no 115247-57-9 (8H-indeno1,2-d1,3thiazol-2-amine hydrobromide)

• Product Name: 8H-indeno1,2-d1,3thiazol-2-amine hydrobromide
• CAS No: 115247-57-9
• Molecular Formula: C₁₀H₈N₂S^.HBr
• Molecular Weight: 269.16086
• CID: 130704
• PubChem ID: 18997027

8H-indeno1,2-d1,3thiazol-2-amine hydrobromide Properties

Names and Identifiers

• 8H-Indeno[1,2-d]thiazol-2-amine,hydrobromide (1:1)
• 4H-indeno[1,2-d][1,3]thiazol-2-amine,hydrobromide
• 8H-INDENO[1,2-D]THIAZOL-2-AMINE HYDROBROMIDE
• 2-amino-8H-indeno[1,2-d]thiazol(hydrobromide)
• 8H-Indeno[1,2-d]thiazol-2-amine,2-amino-, monohydrobromide (9CI)
• 8H-Indeno[1,2-d]thiazol-2-ylamin, Hydrobromid
• 8H-indeno[1,2-d]thiazol-2-ylamine, hydrobromide
• 8H-Indeno[1,2-d]thiazole, 2-amino-,hydrobromide (6CI)
• ACMC-20ml5y
• AG-D-36229
• CTK4A9254
• 8H-indeno1,2-d1,3thiazol-2-amine hydrobromide
• 4H-indeno[1,2-d][1,3]thiazol-2-amine;hydrobromide
• 115247-57-9
• FT-0703030
• 8H-Indeno[1,2-d]thiazol-2-aminehydrobromide
• 8H-Indeno[1,2-d][1,3]thiazol-2-amine--hydrogen bromide (1/1)
• 8H-Indeno[1,2-d]thiazol-2-amine, hydrobromide (1:1)
• DTXSID10597234
• EN300-1693702
• 8H-INDENO[1,2-D][1,3]THIAZOL-2-AMINE HYDROBROMIDE
• SCHEMBL9004168

• InChIKey： SRVKQBGBAHVLEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2S.BrH/c11-10-12-9-7-4-2-1-3-6(7)5-8(9)13-10;/h1-4H,5H2,(H2,11,12);1H
• SMILES： Br.NC1SC2=C(C3=CC=CC=C3C2)N=1

Computed Properties

• Exact Mass: 267.96700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 267.96698g/mol
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• LogP: 3.83580
• PSA: 67.15000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids